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Cat. No.: S546199

Efficacy Outcomes: CoQ10 vs. Placebo

The table below summarizes key efficacy endpoints from clinical studies, comparing CoQ10

supplementation with placebo in patients receiving conventional heart failure therapy.

Outcome Measure Findings (CoQ10 vs. Placebo) Source & Study Details

| All-Cause Mortality | RR = 0.64, 95% CI (0.48, 0.85), P=0.002 — 36% relative risk reduction [1] [2] |
Source: 2024 Meta-Analysis of 33 RCTs [1] [2] Evidence Grade: Moderate Quality | | Hospitalization for
HF | RR = 0.50, 95% CI (0.37, 0.67), P<0.00001 — 50% relative risk reduction [1] [2] | Source: 2024 Meta-
Analysis of 33 RCTs [1] [2] Evidence Grade: Moderate Quality | | Functional Status: NYHA Class | MD
= -0.29, 95% CI (-0.39, -0.19), P<0.00001 — Significant improvement in symptom classification [1] [2] |
Source: 2024 Meta-Analysis of 33 RCTs [1] [2] Evidence Grade: Low Quality | | Cardiac Stress:
BNP/NT-proBNP | BNP: MD = -91.97 pg/mL, 95% CI (-103.11, -80.83), P<0.00001 [1] [2] NT-proBNP:
815.6 pg/mL vs. 1378.5 pg/mL (placebo), P=0.012 [3] [4] | Sources: 2024 Meta-Analysis & 2025 RCT
(N=120) [1] [3] [2] | | Exercise Capacity: 6-Minute Walk Test | MD = 31.70 meters, 95% CI (19.96,
43.43), P<0.00001 [1] [2] 2025 RCT: 349.3m vs. 267.0m (placebo), P=0.008 [3] [4] | Sources: 2024 Meta-
Analysis & 2025 RCT [1] [3] [2] | | Cardiac Function: LVEF | MD = 0.51%, 95% CI (0.31, 0.71),
P<0.00001 [1] [2] 2025 RCT: 38.9% to 40.6% (improvement, p=0.170) [3] [4] | Sources: 2024 Meta-
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Analysis & 2025 RCT [1] [3] [2] | | Cardiac Function: GLS | -11.7% to -14.9% (improvement), P<0.001
[3] [4] - GLS is a more sensitive measure of systolic function than LVEF. | Source: 2025 RCT (N=120) [3]

[4] | | Safety Profile | No major adverse effects attributed to CoQ10; safety profile comparable to placebo [1]
[2]. | Source: 2024 Meta-Analysis [1] [2] |

Detailed Experimental Protocols

A proper understanding of the data requires insight into the methodologies of the cited experiments.

2025 Randomized Controlled Trial Protocol

This study investigated the effects of CoQ10 on cardiac function and quality of life [3] [4].

¢ Study Design: Prospective, randomized, double-blind, placebo-controlled trial with a 6-month
duration.

e Participants: 120 patients diagnosed with HF, NYHA classes Il and Ill. Key exclusion criteria
included recent myocardial infarction (<6 months) or life-threatening arrhythmias.

¢ Intervention: The CoQ10 group received 120 mg per day (2 x 60 mg capsules), while the control
group received an identical placebo. All patients continued their standard HF treatments.

e Primary Outcomes: Changes in cardiac function measured by Left Ventricular Ejection Fraction
(LVEF) and Global Longitudinal Strain (GLS) via echocardiography.

e Secondary Outcomes: Changes in NT-proBNP levels, 6-minute walk test (6MWT) distance, and
quality of life using the Minnesota Living with Heart Failure Questionnaire (MLHFQ).

¢ Blinding: A computer-generated randomization sequence was used, and both participants and
investigators were blinded to treatment assignments.

2003 Pilot RCT Protocol

This earlier pilot study laid the groundwork for investigating CoQ10 in patients on standard therapy [5].

e Study Design: Randomized, double-blind, placebo-controlled pilot study over 3 months.

e Participants: 39 patients with NYHA Class Il or Il heart failure due to ischemic or dilated
cardiomyopathy, all on ACE inhibitors but not beta-blockers.

¢ Intervention: The treatment group received 150 mgl/day of oral CoQ10.

e Outcomes: The primary focus was on functional status, assessed through changes in NYHA class,
the Specific Activities Scale, and exercise capacity via the 6-minute walk test and Naughton

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://bmccardiovascdisord.biomedcentral.com/articles/10.1186/s12872-024-04232-z
https://pubmed.ncbi.nlm.nih.gov/40507436/
https://pubmed.ncbi.nlm.nih.gov/39462324/
https://pubmed.ncbi.nlm.nih.gov/40507436/
https://www.mdpi.com/2077-0383/14/11/3675
https://pubmed.ncbi.nlm.nih.gov/40507436/
https://www.mdpi.com/2077-0383/14/11/3675
https://bmccardiovascdisord.biomedcentral.com/articles/10.1186/s12872-024-04232-z
https://pubmed.ncbi.nlm.nih.gov/39462324/
https://bmccardiovascdisord.biomedcentral.com/articles/10.1186/s12872-024-04232-z
https://pubmed.ncbi.nlm.nih.gov/39462324/
https://pubmed.ncbi.nlm.nih.gov/40507436/
https://www.mdpi.com/2077-0383/14/11/3675
https://pubmed.ncbi.nlm.nih.gov/18705154/
https://www.smolecule.com/products/s546199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

treadmill test. Serum CoQ10 levels were also measured.

The workflow of a typical CoQ10 heart failure RCT is summarized in the diagram below.

Patient Population:
NYHA Class Il/lll HF

Randomization

Intervention Group Control Group
(CoQ10 + Standard Therapy) (Placebo + Standard Therapy)

Outcome Assessment
(Blinded Analysis)

Statistical Comparison

Click to download full resolution via product page

Proposed Mechanism of Action

CoQ10's therapeutic potential in heart failure is linked to its fundamental role in cellular bioenergetics and
antioxidant defense, targeting key pathophysiological features of the syndrome. The mechanism is visualized

in the following pathway diagram.
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e Bioenergetic Impairment: The failing heart is characterized by mitochondrial dysfunction and
depleted energy reserves [4]. CoQ10, being an essential component of the electron transport chain,
facilitates ATP production. Supplementation aims to correct the myocardial CoQ10 deficiency
observed in HF patients, thereby enhancing cardiac energy production and improving contractility [5]
[4].

¢ Antioxidant Effects: CoQ10 is a fat-soluble antioxidant. By reducing oxidative stress and lipid
peroxidation, it protects cardiac cells from further damage, as evidenced by reduced markers of
oxidative stress in clinical studies [6].

Interpretation and Research Implications

The collective evidence suggests CoQ10 is a safe and potentially effective adjunct therapy in heart failure.

However, several factors should be considered for interpretation and future research.
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e Evidence Quality: The most compelling data on hard endpoints (mortality, hospitalization) comes
from a meta-analysis graded as moderate quality [1] [2]. Many individual trials are small, and
outcomes like NYHA class improvement are based on low-quality evidence, indicating a need for
more robust studies.

¢ Synergy with Standard Therapy: The benefits were observed in patients already receiving
contemporary guideline-directed medical therapy, positioning CoQ10 as a potential complementary
treatment that addresses the bioenergetic deficit not targeted by conventional drugs [5] [4].

e Dosage and Formulation: Effective doses in trials typically range from 100-150 mg daily [5] [7]. A
2025 meta-analysis also suggested that lower doses (<200 mg/day) and longer durations (>8 weeks)
may be more effective for certain outcomes like systolic blood pressure reduction [7]. The optimal
dose and the impact of different formulations (e.g., ubiquinol vs. ubiquinone) remain areas for further
investigation.

In conclusion, the available data indicates that CoQ10 supplementation can improve a range of clinical,
functional, and biochemical parameters in heart failure compared to placebo. Its favorable safety profile

makes it a promising candidate for adjunctive use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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